(E)-N-butyl-3-(2,5-dimethoxyphenyl)acrylamide
Description
“(E)-N-butyl-3-(2,5-dimethoxyphenyl)acrylamide” likely belongs to the class of organic compounds known as amphetamines and derivatives . These are organic compounds containing or derived from 1-phenylpropan-2-amine.
Synthesis Analysis
While specific synthesis methods for this compound are not available, it might be synthesized similarly to other amphetamines and derivatives . Typically, these methods involve the reaction of a suitable phenethylamine precursor with a reagent to introduce the butyl group.Molecular Structure Analysis
The molecule contains an acrylamide group attached to a phenyl ring, which is substituted with two methoxy groups. The E configuration indicates the geometry around the double bond in the acrylamide group .Chemical Reactions Analysis
The reactivity of this compound would be expected to be similar to that of other amphetamines and derivatives . The acrylamide group might undergo addition reactions, and the methoxy groups could potentially be demethylated under certain conditions.Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2,5-dimethoxy-4-methylamphetamine (dom), are known to interact with serotonin receptors in the brain .
Mode of Action
Based on its structural similarity to dom, it may interact with serotonin receptors, leading to changes in mood, perception, and behavior .
Biochemical Pathways
Similar compounds like dom are known to affect the serotonergic system, which plays a crucial role in mood regulation, social behavior, appetite, digestion, sleep, memory, and sexual desire .
Pharmacokinetics
Similar compounds like 2c-b have an onset of action of 20–40 minutes when taken orally, an elimination half-life of 248 ± 320 hours, and a duration of action of 4–12 hours depending on the route of administration .
Action Environment
Factors such as ph can influence the separation of e and z isomers of similar compounds .
properties
IUPAC Name |
(E)-N-butyl-3-(2,5-dimethoxyphenyl)prop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3/c1-4-5-10-16-15(17)9-6-12-11-13(18-2)7-8-14(12)19-3/h6-9,11H,4-5,10H2,1-3H3,(H,16,17)/b9-6+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIFOAPFJTRKCFE-RMKNXTFCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C=CC1=C(C=CC(=C1)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCNC(=O)/C=C/C1=C(C=CC(=C1)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-butyl-3-(2,5-dimethoxyphenyl)acrylamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(2E)-2-[(E)-(3,4-dimethoxyphenyl)methylidenehydrazinylidene]-4-phenyl-1,3-thiazol-3-yl]phenol](/img/structure/B363135.png)
![2-(4-morpholinylcarbonyl)-3-[2-(4-morpholinyl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]acrylonitrile](/img/structure/B363141.png)
![N-cyclohexyl-2-imino-5-oxo-1-propyl-1,5-dihydro-2H-dipyrido[1,2-a:2,3-d]pyrimidine-3-carboxamide](/img/structure/B363142.png)
![2-imino-1-(2-methoxyethyl)-N,10-dimethyl-5-oxo-1,5-dihydro-2H-dipyrido[1,2-a:2,3-d]pyrimidine-3-carboxamide](/img/structure/B363143.png)
![1-[(3,4-Dimethylphenyl)sulfonyl]-4-(2-fluorophenyl)piperazine](/img/structure/B363144.png)
